Cas no 17576-63-5 (Quinoline,3-fluoro-4-nitro-, 1-oxide)
17576-63-5 structure
Product Name:Quinoline,3-fluoro-4-nitro-, 1-oxide
CAS No:17576-63-5
MF:C9H5FN2O3
MW:208.146005392075
CID:215614
PubChem ID:87158
Update Time:2025-04-19
Quinoline,3-fluoro-4-nitro-, 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- Quinoline,3-fluoro-4-nitro-, 1-oxide
- 3-fluoro-4-nitro-1-oxidoquinolin-1-ium
- 3-fluoro-4-nitro-1-oxido-quinoline
- 3-Fluor-4-nitro-chinolin-1-oxyd
- 3-Fluoro-4-nitroquinoline1-oxide
- Brn 1315880
- 3-Fluoro-4-nitroquinoline 1-oxide
- Quinoline, 3-fluoro-4-nitro-, 1-oxide
- CHEMBL3244960
- NMFUNZZDIKAODM-UHFFFAOYSA-N
- 3-Fluoro-4-nitroquinoline-1-oxide
- 17576-63-5
- SCHEMBL10683266
- DTXSID50170020
-
- Inchi： 1S/C9H5FN2O3/c10-7-5-11(13)8-4-2-1-3-6(8)9(7)12(14)15/h1-5H
- InChI Key： NMFUNZZDIKAODM-UHFFFAOYSA-N
- SMILES： FC1=C[N+](=C2C=CC=CC2=C1[N+](=O)[O-])[O-]
Computed Properties
- Exact Mass: 209.03600
- Monoisotopic Mass: 208.028
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 71.3Ų
Experimental Properties
- Density: 1.4787 (estimate)
- Boiling Point: 403.3°Cat760mmHg
- Flash Point: 197.7°C
- Refractive Index: 1.639
- PSA: 72.12000
- LogP: 2.72130
Quinoline,3-fluoro-4-nitro-, 1-oxide Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Quinoline,3-fluoro-4-nitro-, 1-oxide Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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